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Compound of Interest

Compound Name: Ethynyl Estradiol-13C2

Cat. No.: B12428364

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides a comprehensive overview of Ethynyl Estradiol-13C2, a stable
isotope-labeled version of the synthetic estrogen, Ethinyl Estradiol. This document details its
chemical identity, and analytical methodologies, and provides a theoretical framework for its
synthesis. Ethynyl Estradiol-13C2 is a critical tool in pharmaceutical research, particularly in
pharmacokinetic and metabolic studies, where it serves as an internal standard for quantitative
analysis by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Identity and Structure

Ethynyl Estradiol-13C2 is chemically known as (8R,9S,13S,14S,17S)-17-(1,2-13C2)ethynyl-13-
methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol. The two
carbon atoms of the ethynyl group at the C17a position are replaced with the carbon-13
isotope.

Chemical Structure:

Caption: Chemical structure of Ethynyl Estradiol-13C2.
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Identifier

Value

CAS Number

2483735-63-1[1][2]

Molecular Formula

13C2C18H2402[1]

Molecular Weight 298.39 g/mol [1]
17a-Ethynylestradiol-13C2, (17a)-19-
Synonyms Norpregna-1,3,5(10)-trien-20-yne-3,17-diol-

13C2

Physicochemical and Analytical Data

Property Value Source
Appearance Off-white to light yellow solid [1]
Purity (HPLC) >98.6% [1]
Isotopic Enrichment >99% [1]

Experimental Protocols

Synthesis of Ethynyl Estradiol-13C2 (Theoretical

Protocol)

A detailed, experimentally verified protocol for the synthesis of Ethynyl Estradiol-13C2 is not

readily available in the public domain. However, based on established methods for the

synthesis of unlabeled ethinyl estradiol and general strategies for isotopic labeling, a feasible

synthetic route is proposed. The key step is the ethynylation of estrone with a 13C-labeled

acetylene source.

Reaction Scheme:
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Estrone

Ethynylation

13C2H:2 (from Ba*COs or Cal3Cz)

Ethynyl Estradiol-13C2

Strong Base (e.g., Potassium t-butoxide, NaNH2)

Anhydrous Solvent (e.g., THF, DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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